![molecular formula C8H6N4O3 B3254161 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-amine CAS No. 23275-46-9](/img/structure/B3254161.png)
3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-amine
Overview
Description
The compound “3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-amine” is a derivative of nitrophenol, which is an organic compound consisting of a phenol molecule and a nitro group . Nitrophenols are used in the manufacturing of dyes, drugs, pesticides, and many other chemical products .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, nitrophenols are generally synthesized through a nitration reaction, which involves the addition of a nitro group to a molecule .Molecular Structure Analysis
The molecular structure of “this compound” would likely include a phenyl ring (a cyclic group of six carbon atoms) with a nitro group and an oxadiazole ring attached. The exact structure would depend on the positions of these groups .Chemical Reactions Analysis
Nitrophenols, such as “this compound”, can undergo various chemical reactions. For example, they can be reduced to aminophenols in the presence of reducing agents .Physical And Chemical Properties Analysis
Nitrophenols are typically solids at room temperature and are highly soluble in water . They have low vapor pressures, indicating low potential for long-range atmospheric transport .Scientific Research Applications
Synthesis of Monomers for Polymerizations
- Selective Reduction to Amines : A study by Tarasenko et al. (2017) explored the synthesis of (5-alkenyl-1,2,4-oxadiazol-3-yl)anilines through the selective reduction of the nitro group in 5-alkenyl-3-(nitrophenyl)-1,2,4-oxadiazoles. These amines are viewed as promising monomers for oxidative and radical polymerizations (Tarasenko et al., 2017).
Involvement in Chemical Reactions
- Formation of Amidine Derivatives : Argilagos et al. (1998) investigated the desulfurization reaction of a related compound, leading to the formation of amidine derivatives and 1,2,4-oxadiazole derivatives through nucleophilic addition reactions (Argilagos et al., 1998).
Application in Pharmaceutical and Industrial Fields
- Structural Analysis : Aparna et al. (2011) conducted spectral and X-ray diffraction studies of N-(2-Nitrophenyl)-5-Phenyl-1,3,4-Oxadiazole-2-Amine, providing insights into its structure and potential applications in pharmaceutical and industrial fields (Aparna et al., 2011).
Use in Energetic Materials
- Synthesis of Energetic Materials : Pagoria et al. (2017) reported the synthesis of several multicyclic oxadiazoles, including 3-(4-nitrofurazan-3-yl)-1,2,4-oxadiazol-5-amine, as energetic materials with good thermal stability and high density (Pagoria et al., 2017).
Mesogenic Properties
- Mesogenic Homologous Series : Abboud et al. (2017) synthesized a mesogenic homologous series bearing 1,3,4-oxadiazole ring with a nitro terminal group, highlighting its applications in liquid crystal technologies (Abboud et al., 2017).
Anticancer Activity
- Anticancer Evaluation : Yakantham et al. (2019) synthesized a series of derivatives involving 1,2,4-oxadiazol and evaluated their anticancer activity, demonstrating the potential of these compounds in cancer treatment (Yakantham et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(4-nitrophenyl)-1,2,4-oxadiazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O3/c9-8-10-7(11-15-8)5-1-3-6(4-2-5)12(13)14/h1-4H,(H2,9,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOFQABCKMXDLGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=N2)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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